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Compound of Interest

Compound Name: 4-(2-Hydroxyethyl)picolinic acid

Cat. No.: B1597479

Despite its availability from commercial chemical suppliers, the specific discovery and detailed
historical account of 4-(2-Hydroxyethyl)picolinic acid remain largely undocumented in readily
accessible scientific literature and patent databases. While the parent compound, picolinic acid,
has a well-established history, the introduction of the 4-(2-hydroxyethyl) substituent appears to
be a more recent and less formally chronicled development in pyridine chemistry.

Our extensive investigation into the origins of 4-(2-Hydroxyethyl)picolinic acid (CAS Number:
502509-10-6) did not yield a seminal discovery paper or a foundational patent detailing its initial
synthesis, the researchers involved, or the primary motivation for its creation. The compound is
listed by numerous chemical vendors, indicating its use as a building block or intermediate in
organic synthesis. However, the historical context of its first appearance in the chemical
landscape is not clearly defined.

The Picolinic Acid Framework: A Brief History

Picolinic acid, or pyridine-2-carboxylic acid, is a well-known isomer of nicotinic acid (vitamin
B3). Its own history is intertwined with the development of pyridine chemistry. Picolinic acid
itself is a catabolite of the amino acid tryptophan.[1] Early research into pyridine and its
derivatives was driven by their isolation from coal tar and their importance in the development
of pharmaceuticals and agrochemicals.

The Synthesis of Picolinic Acid Derivatives
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The synthesis of derivatives of picolinic acid is a broad and active area of research. A variety of
methods have been developed to introduce functional groups onto the pyridine ring, allowing
for the creation of a vast array of novel compounds with diverse applications. These methods
often involve the modification of simpler, commercially available picolines (methylpyridines) or
the direct functionalization of the pyridine ring.

While general methods for the synthesis of substituted picolinic acids are well-documented, a
specific historical account for the preparation of 4-(2-Hydroxyethyl)picolinic acid is elusive. It
is plausible that this compound was first synthesized as part of a larger research program
focused on creating libraries of substituted picolinic acids for screening in drug discovery or
materials science, and its initial preparation was not the primary focus of a dedicated
publication.

Inferred Synthetic Pathways

Based on established organic chemistry principles and known reactions for pyridine
functionalization, a plausible synthetic route to 4-(2-Hydroxyethyl)picolinic acid can be
postulated. A potential pathway could involve the introduction of a two-carbon unit at the 4-
position of a pre-existing picolinic acid derivative.

Below is a conceptual workflow illustrating a possible synthetic approach.

Synthetic Steps
l.Oxidduunufmelhlgmup}- 2. Protection of carboxylic acid - 3. Introduction of hydroxyethyl group - 4. Deprotection _ 4-{2-Hydroxyethyl)picolinic acid

Click to download full resolution via product page
Figure 1. A conceptual synthetic workflow for 4-(2-Hydroxyethyl)picolinic acid.

Conclusion

The history of 4-(2-Hydroxyethyl)picolinic acid is, in essence, a reflection of the evolution of
modern organic synthesis. Rather than a singular, celebrated discovery, its existence is likely
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the result of the incremental expansion of chemical space, driven by the demand for novel
building blocks in various scientific disciplines. While a detailed historical narrative of its
discovery remains elusive, its commercial availability and the principles of synthetic chemistry
allow us to infer its origins and potential pathways to its creation. Further investigation into
older, less digitized chemical literature or specific industrial archives might one day shed more
light on the precise origins of this particular picolinic acid derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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